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Compound of Interest

Compound Name: SM-130686

Cat. No.: B1681013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of SM-
130686 stock solutions in cell culture applications. SM-130686 is a potent, orally-active agonist

of the ghrelin/growth hormone secretagogue receptor (GHSR), a G protein-coupled receptor.[1]

Understanding the proper handling and preparation of this compound is crucial for obtaining

accurate and reproducible experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of SM-130686 is provided in the table

below. This information is essential for calculating the required mass for stock solution

preparation and for understanding the compound's basic characteristics.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1681013?utm_src=pdf-interest
https://www.benchchem.com/product/b1681013?utm_src=pdf-body
https://www.benchchem.com/product/b1681013?utm_src=pdf-body
https://www.benchchem.com/product/b1681013?utm_src=pdf-body
https://en.wikipedia.org/wiki/SM-130686
https://www.benchchem.com/product/b1681013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

(+)-(3S)-3-(2-chlorophenyl)-1-

[2-(diethylamino)ethyl]-3-

hydroxo-2-oxo-4-

(trifluoromethyl)indoline-6-

carboxamide

[1]

Molecular Formula C₂₂H₂₃ClF₃N₃O₃ [1]

Molecular Weight 469.89 g/mol [1]

CAS Number 259666-71-2 [1]

Appearance Solid powder

Mechanism of Action

Growth Hormone

Secretagogue Receptor

(GHSR) Agonist

[1]

Solubility and Recommended Solvents
The solubility of SM-130686 in common laboratory solvents is a critical factor for the

preparation of a homogenous stock solution. While specific solubility data in every solvent is

not extensively published, based on its chemical structure and information from in vivo

formulation guides, the following recommendations can be made.
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Solvent Recommendation Notes

Dimethyl Sulfoxide (DMSO) Recommended

SM-130686 is expected to be

soluble in DMSO. This is the

preferred solvent for preparing

high-concentration stock

solutions for in vitro studies.

Ethanol Use with caution

Solubility in ethanol may be

lower than in DMSO. If used, it

is recommended to perform a

small-scale solubility test first.

Water Not recommended

SM-130686 is a complex

organic molecule and is not

expected to be readily soluble

in aqueous solutions.

Cell Culture Medium
Not recommended for stock

solution

Direct dissolution in cell culture

medium is not advised due to

low solubility and the potential

for precipitation.

Experimental Protocols
Protocol 1: Preparation of a 10 mM SM-130686 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SM-130686 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

SM-130686 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the SM-130686 powder vial to equilibrate to room temperature before

opening to prevent condensation.

Weigh: Accurately weigh a precise amount of SM-130686 powder. For example, to prepare 1

ml of a 10 mM stock solution, weigh out 4.699 mg of SM-130686 (Molecular Weight = 469.89

g/mol ).

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 469.89 g/mol = 4.699 mg

Dissolve: Add the weighed SM-130686 powder to a sterile microcentrifuge tube. Add the

calculated volume of DMSO to achieve a 10 mM concentration. In this example, add 1 ml of

DMSO.

Mix: Vortex the solution thoroughly until the SM-130686 is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary. Ensure no visible particulates

remain.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles which can degrade the compound.

Store: Store the aliquots at -20°C or -80°C for long-term storage. Based on vendor

information, stock solutions in solvent may be stable for up to one year when stored at

-80°C.

Protocol 2: Preparation of Working Solutions for Cell
Culture
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This protocol outlines the dilution of the 10 mM SM-130686 stock solution to the final desired

working concentration in cell culture medium.

Materials:

10 mM SM-130686 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:

Thaw Stock: Thaw one aliquot of the 10 mM SM-130686 stock solution at room temperature.

Serial Dilution (Recommended): To avoid precipitation and ensure accurate final

concentrations, it is recommended to perform a serial dilution.

For example, to achieve a final concentration of 10 µM, first prepare an intermediate

dilution by adding 1 µL of the 10 mM stock solution to 999 µL of pre-warmed cell culture

medium to get a 10 µM solution.

Final Dilution: Add the appropriate volume of the intermediate or stock solution to your cell

culture vessel containing pre-warmed medium to achieve the desired final concentration. For

example, to treat cells in 10 ml of medium with a final concentration of 100 nM, add 1 µL of

the 10 µM intermediate solution.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This consists of

treating a set of cells with the same final concentration of DMSO as the SM-130686-treated

cells.

Mix Gently: After adding the compound, gently swirl the culture plate or flask to ensure even

distribution.

Incubate: Return the cells to the incubator and proceed with your experimental timeline.
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Experimental Workflow Diagram
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Caption: Workflow for preparing and using SM-130686 in cell culture.

Signaling Pathway of SM-130686
SM-130686 acts as an agonist for the Growth Hormone Secretagogue Receptor (GHSR), a G

protein-coupled receptor. Upon binding, it initiates a signaling cascade that leads to various

cellular responses, most notably the release of growth hormone. A key event in this pathway is

the increase in intracellular calcium concentration.
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Caption: Simplified signaling pathway of SM-130686 via the GHSR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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